N-Desmethyl Tamoxifen Methanethiosulfonate
N-Desmethyl Tamoxifen Methanethiosulfonate
A sulfhydryl reactive metabolite of the anti-cancer drug Tamoxifen.
Brand Name:
Vulcanchem
CAS No.:
1025678-19-6
VCID:
VC0023946
InChI:
InChI=1S/C28H33NO3S2/c1-4-27(23-11-7-5-8-12-23)28(24-13-9-6-10-14-24)25-15-17-26(18-16-25)32-21-19-29(2)20-22-33-34(3,30)31/h5-18H,4,19-22H2,1-3H3/b28-27-
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)CCSS(=O)(=O)C)C3=CC=CC=C3
Molecular Formula:
C₂₈H₃₃NO₃S₂
Molecular Weight:
495.7
N-Desmethyl Tamoxifen Methanethiosulfonate
CAS No.: 1025678-19-6
Cat. No.: VC0023946
Molecular Formula: C₂₈H₃₃NO₃S₂
Molecular Weight: 495.7
* For research use only. Not for human or veterinary use.
Specification
| Description | A sulfhydryl reactive metabolite of the anti-cancer drug Tamoxifen. |
|---|---|
| CAS No. | 1025678-19-6 |
| Molecular Formula | C₂₈H₃₃NO₃S₂ |
| Molecular Weight | 495.7 |
| IUPAC Name | 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]-N-methyl-N-(2-methylsulfonylsulfanylethyl)ethanamine |
| Standard InChI | InChI=1S/C28H33NO3S2/c1-4-27(23-11-7-5-8-12-23)28(24-13-9-6-10-14-24)25-15-17-26(18-16-25)32-21-19-29(2)20-22-33-34(3,30)31/h5-18H,4,19-22H2,1-3H3/b28-27- |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)CCSS(=O)(=O)C)C3=CC=CC=C3 |
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